Cas no 2089668-96-0 (methyl 2-amino-2-{pyrazolo1,5-apyridin-3-yl}acetate)

• Product Name: methyl 2-amino-2-{pyrazolo1,5-apyridin-3-yl}acetate
• CAS No: 2089668-96-0
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 6271849
• PubChem ID: 131616784
• Update Time: 2025-06-12

methyl 2-amino-2-{pyrazolo1,5-apyridin-3-yl}acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-{pyrazolo1,5-apyridin-3-yl}acetate
• EN300-1749693
• 2089668-96-0
• methyl 2-amino-2-{pyrazolo[1,5-a]pyridin-3-yl}acetate

• Inchi： 1S/C10H11N3O2/c1-15-10(14)9(11)7-6-12-13-5-3-2-4-8(7)13/h2-6,9H,11H2,1H3
• InChI Key： JHVMQMQJJSKXBU-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1C=NN2C=CC=CC2=1)N)=O

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 69.6Ų

Additional information on methyl 2-amino-2-{pyrazolo1,5-apyridin-3-yl}acetate

Methyl 2-Amino-2-{Pyrazolo[1,5-a]pyridin-3-yl}acetate: An Overview of CAS No. 2089668-96-0

Methyl 2-amino-2-{pyrazolo[1,5-a]pyridin-3-yl}acetate (CAS No. 2089668-96-0) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinct molecular structure, which includes a pyrazolo[1,5-a]pyridine moiety and an amino-acetate ester group. The combination of these functional groups endows the molecule with a range of potential biological activities, making it a promising candidate for various therapeutic applications.

The chemical formula of methyl 2-amino-2-{pyrazolo[1,5-a]pyridin-3-yl}acetate is C₁₃H₁₄N₄O₂, and its molecular weight is approximately 258.27 g/mol. The compound is typically synthesized through a multi-step process involving the condensation of pyrazolo[1,5-a]pyridine with an appropriate amino-acetate derivative, followed by esterification to form the methyl ester. This synthetic route has been optimized to ensure high yields and purity, making it suitable for both laboratory-scale synthesis and potential large-scale production.

Recent studies have highlighted the potential therapeutic applications of methyl 2-amino-2-{pyrazolo[1,5-a]pyridin-3-yl}acetate. One of the most promising areas of research is its activity as a modulator of neurotransmitter systems. Specifically, the compound has been shown to exhibit selective binding to certain receptors in the central nervous system (CNS), which could have implications for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Preliminary in vitro studies have demonstrated that methyl 2-amino-2-{pyrazolo[1,5-a]pyridin-3-yl}acetate can modulate the activity of these receptors, leading to improved cognitive function and reduced neurodegeneration.

In addition to its potential as a CNS modulator, methyl 2-amino-2-{pyrazolo[1,5-a]pyridin-3-yl}acetate has also shown promise in cancer research. Studies have indicated that the compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. For example, it has been shown to downregulate the expression of oncogenic proteins such as Bcl-2 and c-Myc, which are known to promote tumor growth. These findings suggest that methyl 2-amino-2-{pyrazolo[1,5-a]pyridin-3-yl}acetate could be developed into a novel anticancer agent.

The pharmacokinetic properties of methyl 2-amino-2-{pyrazolo[1,5-a]pyridin-3-yl}acetate have also been investigated in preclinical studies. These studies have demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and can readily cross the blood-brain barrier (BBB), which is crucial for its potential use in treating CNS disorders. Furthermore, the compound shows low toxicity in animal models, suggesting that it may have a favorable safety profile for clinical use.

The structural features of methyl 2-amino-2-{pyrazolo[1,5-a]pyridin-3-yl}acetate contribute to its unique biological activities. The pyrazolo[1,5-a]pyridine moiety is known for its ability to interact with various biological targets, including enzymes and receptors. The amino-acetate ester group adds further functional diversity by providing additional sites for hydrogen bonding and other non-covalent interactions. These structural elements work together to enhance the compound's binding affinity and selectivity for specific targets.

To further explore the therapeutic potential of methyl 2-amino-2-{pyrazolo[1,5-a]pyridin-3-yl}acetate, ongoing research is focusing on optimizing its structure through medicinal chemistry approaches. This includes modifying functional groups to improve potency, selectivity, and pharmacokinetic properties. Additionally, efforts are being made to develop prodrugs that can enhance the delivery and efficacy of the compound in vivo.

In conclusion, methyl 2-amino-2-{pyrazolo[1,5-a]pyridin-3-yl}acetate (CAS No. 2089668-96-0) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further development in both academic research and pharmaceutical industries. As more studies are conducted to elucidate its mechanisms of action and optimize its properties, it is likely that this compound will continue to play a significant role in advancing our understanding of various diseases and developing new treatments.